Cas no 2171667-52-8 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
• CAS No: 2171667-52-8
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5791120
• PubChem ID: 165445415
• Update Time: 2025-10-24

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1523516
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
• 2171667-52-8
• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid

• Inchi： 1S/C27H24N2O5/c30-25(28-23-12-6-5-11-21(23)26(31)32)24(16-13-14-16)29-27(33)34-15-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-12,16,22,24H,13-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： RAVQCRMKVSVHJF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NC1C=CC=CC=1C(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid

2-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic Acid

The compound 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid (CAS No. 2171667-52-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetamidobenzoic acid moiety. The integration of these functional groups makes it a versatile compound with unique chemical properties.

Recent advancements in organic synthesis have enabled the precise construction of such intricate molecules. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the compound during various chemical reactions. This group ensures the integrity of the molecule during synthesis, allowing for further modifications and applications. The cyclopropyl group, on the other hand, introduces strain and reactivity, making it an attractive component for exploring novel chemical transformations.

One of the most promising applications of this compound lies in its potential use as a building block in drug discovery. The acetamidobenzoic acid moiety is known for its ability to interact with biological targets, making it a valuable component in the development of bioactive molecules. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor interactions, paving the way for innovative therapeutic agents.

In addition to its biological applications, this compound has shown potential in materials science. The combination of the Fmoc group and the cyclopropyl group creates a unique platform for designing advanced materials with tailored properties. Researchers are actively exploring its use in creating self-healing polymers and stimuli-responsive materials, which could revolutionize industries ranging from electronics to healthcare.

The synthesis of 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid involves a series of carefully designed reactions that highlight modern synthetic chemistry techniques. The use of protecting groups like Fmoc ensures high yields and purity, while the incorporation of strained cyclopropane rings opens up new avenues for stereochemical control and reactivity studies.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These findings are instrumental in guiding further research and optimizing its applications across diverse fields.

In conclusion, 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid represents a cutting-edge molecule with multifaceted applications. Its unique structure, combined with recent advancements in synthesis and computational methods, positions it as a key player in advancing both scientific research and industrial innovation.